1-(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-(2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C14H14F3NO3S/c15-14(16,17)10-3-1-2-9(4-10)5-13(19)18-7-12-6-11(18)8-22(12,20)21/h1-4,11-12H,5-8H2
• InChI Key: HBXUJBUNQDMBOU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2(=O)=O)C(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C14H14F3NO3S
• Molecular Weight: 333.33 g/mol

Description

1-(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(3-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C14H14F3NO3S and its molecular weight is 333.33. The purity is usually 95%.
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Scientific Research Applications

Applications in Photochemical Synthesis

The study by Jirásek et al. (2017) explores the use of flavin-mediated visible-light photocycloaddition for the synthesis of phenyl- and diphenyl-3-azabicyclo[3.2.0]heptanes and their derivatives, demonstrating the compound's relevance in synthesizing bicyclic quaternary ammonium salts with potential biological activity (Jirásek et al., 2017).

Advanced Building Blocks for Drug Discovery

Druzhenko et al. (2018) highlighted the use of intramolecular photochemical [2+2]-cyclization of acetophenone enamides to generate 2-azabicyclo[3.2.0]heptanes, serving as advanced building blocks for drug discovery, including the synthesis of a conformationally restricted analogue of proline, 2,3-ethanoproline (Druzhenko et al., 2018).

Synthesis of Carbapenams from Pyrrole

Gilchrist et al. (1997) demonstrated the synthesis of azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole, outlining a general approach that includes substitution, catalytic hydrogenation, and cyclisation steps (Gilchrist et al., 1997).

Pharmacological Study of Schiff Base Derived from Amoxicillin

Al-Masoudi et al. (2015) explored the synthesis and pharmacological study of a novel Schiff base derived from amoxicillin, demonstrating its antibacterial and fungicidal activity, showcasing the compound's potential in antimicrobial applications (Al-Masoudi et al., 2015).

Aza-Diels-Alder Reactions in Aqueous Solution

Waldmann and Braun (1991) discussed the synthesis of methyl and ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylates by Aza-Diels-Alder reactions, revealing the compound's utility in creating chiral spiro ammonium salts (Waldmann & Braun, 1991).